Cas no 867340-26-9 (2-((1,3-Dioxoisoindolin-2-yl)methyl)oxazole-4-carboxylic acid)

2-((1,3-Dioxoisoindolin-2-yl)methyl)oxazole-4-carboxylic acid is a heterocyclic compound featuring both oxazole and isoindoline-1,3-dione functional groups. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The oxazole moiety offers potential for further functionalization, while the phthalimide group enhances stability and facilitates selective modifications. Its carboxylic acid group provides a versatile handle for conjugation or derivatization, enabling applications in peptide mimetics, medicinal chemistry, and materials science. The compound’s well-defined architecture and bifunctional nature make it particularly useful for constructing complex molecular frameworks with precision. Its compatibility with standard synthetic methodologies further underscores its utility in research and industrial settings.

2-((1,3-Dioxoisoindolin-2-yl)methyl)oxazole-4-carboxylic acid structure

867340-26-9 structure

Product Name:2-((1,3-Dioxoisoindolin-2-yl)methyl)oxazole-4-carboxylic acid

CAS No:867340-26-9

MF:C₁₃H₈N₂O₅

MW:272.21302318573

MDL:MFCD21332878

CID:4663216

Update Time:2025-10-20

2-((1,3-Dioxoisoindolin-2-yl)methyl)oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-((1,3-Dioxoisoindolin-2-yl)methyl)oxazole-4-carboxylic acid
- SB65006
- 2-[(1,3-dioxoisoindol-2-yl)methyl]-1,3-oxazole-4-carboxylic acid
- MDL： MFCD21332878
- Inchi： 1S/C13H8N2O5/c16-11-7-3-1-2-4-8(7)12(17)15(11)5-10-14-9(6-20-10)13(18)19/h1-4,6H,5H2,(H,18,19)
- InChI Key： LIRMFTICAFPKPC-UHFFFAOYSA-N
- SMILES： O1C=C(C(=O)O)N=C1CN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 428
XLogP3: 0.7
Topological Polar Surface Area: 101

2-((1,3-Dioxoisoindolin-2-yl)methyl)oxazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB456353-250 mg	2-((1,3-Dioxoisoindolin-2-yl)methyl)oxazole-4-carboxylic acid; .	867340-26-9		250MG	€625.90	2023-07-18
abcr	AB456353-1 g	2-((1,3-Dioxoisoindolin-2-yl)methyl)oxazole-4-carboxylic acid; .	867340-26-9		1g	€1,196.40	2023-07-18
Chemenu	CM526817-1g	2-((1,3-Dioxoisoindolin-2-yl)methyl)oxazole-4-carboxylic acid	867340-26-9	98%	1g	$***	2023-05-29
abcr	AB456353-100 mg	2-((1,3-Dioxoisoindolin-2-yl)methyl)oxazole-4-carboxylic acid; .	867340-26-9		100MG	€345.10	2023-07-18
abcr	AB456353-100mg	2-((1,3-Dioxoisoindolin-2-yl)methyl)oxazole-4-carboxylic acid; .	867340-26-9		100mg	€349.80	2025-04-16
abcr	AB456353-250mg	2-((1,3-Dioxoisoindolin-2-yl)methyl)oxazole-4-carboxylic acid; .	867340-26-9		250mg	€635.30	2025-04-16
abcr	AB456353-1g	2-((1,3-Dioxoisoindolin-2-yl)methyl)oxazole-4-carboxylic acid; .	867340-26-9		1g	€1215.10	2025-04-16
1PlusChem	1P00IENS-100mg	4-Oxazolecarboxylic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-	867340-26-9	95%	100mg	$240.00	2025-02-28
1PlusChem	1P00IENS-250mg	4-Oxazolecarboxylic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-	867340-26-9	95%	250mg	$450.00	2025-02-28
1PlusChem	1P00IENS-1g	4-Oxazolecarboxylic acid,2-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-	867340-26-9	95%	1g	$863.00	2025-02-28

2-((1,3-Dioxoisoindolin-2-yl)methyl)oxazole-4-carboxylic acid Related Literature

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3. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

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Additional information on 2-((1,3-Dioxoisoindolin-2-yl)methyl)oxazole-4-carboxylic acid

Recent Advances in the Study of 2-((1,3-Dioxoisoindolin-2-yl)methyl)oxazole-4-carboxylic acid (CAS: 867340-26-9)

The compound 2-((1,3-Dioxoisoindolin-2-yl)methyl)oxazole-4-carboxylic acid (CAS: 867340-26-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring both oxazole and isoindoline moieties, exhibits unique chemical properties that make it a promising candidate for drug development. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and biological activities of derivatives based on this compound. The research team employed a modular synthesis approach, utilizing 867340-26-9 as a key intermediate to generate a library of structurally diverse analogs. Through high-throughput screening, several derivatives demonstrated potent inhibitory effects on specific protein kinases involved in inflammatory pathways, with IC50 values in the low micromolar range.

In parallel research, scientists have explored the compound's potential in targeted drug delivery systems. The presence of both carboxylic acid and phthalimide functional groups in 2-((1,3-Dioxoisoindolin-2-yl)methyl)oxazole-4-carboxylic acid allows for versatile conjugation with various drug molecules and targeting ligands. A recent patent application (WO2023056789) describes its use as a linker in antibody-drug conjugates (ADCs) for cancer therapy, showing improved stability and pharmacokinetic properties compared to conventional linkers.

Structural-activity relationship (SAR) studies have revealed that modifications at the oxazole ring significantly influence the compound's biological activity. Computational modeling and X-ray crystallography data published in ACS Chemical Biology (2024) provide detailed insights into the molecular interactions between this compound and its biological targets. These findings are guiding the rational design of more potent and selective derivatives for specific therapeutic applications.

The compound's safety profile has also been investigated in preclinical studies. Toxicology assessments in animal models indicate favorable pharmacokinetic properties with moderate bioavailability and acceptable safety margins. However, researchers note that further optimization may be required to improve metabolic stability, as some metabolites showed reduced activity in in vitro assays.

Looking forward, 2-((1,3-Dioxoisoindolin-2-yl)methyl)oxazole-4-carboxylic acid represents a versatile scaffold with multiple applications in medicinal chemistry. Ongoing research is exploring its potential in developing small-molecule inhibitors for emerging therapeutic targets, as well as its utility in chemical biology probes for studying cellular processes. The compound's unique structural features continue to inspire innovative approaches in drug discovery and development.